Cas no 108046-15-7 (4-amino-4H,5H,6H-cyclopentabthiophen-6-one)

• Product Name: 4-amino-4H,5H,6H-cyclopentabthiophen-6-one
• CAS No: 108046-15-7
• MF: C₇H₇NOS
• MW: 153.201580286026
• CID: 1184969
• PubChem ID: 390203
• Update Time: 2025-07-02

4-amino-4H,5H,6H-cyclopentabthiophen-6-one Chemical and Physical Properties

Names and Identifiers

• 6H-Cyclopenta[b]thiophen-6-one, 4-amino-4,5-dihydro-
• 4-amino-4H,5H,6H-cyclopentabthiophen-6-one
• AKOS023809850
• DTXSID701229743
• 4-amino-4H-cyclopenta[b]thiophen-6(5H)-one
• 108046-15-7
• 4-amino-4h,5h,6h-cyclopenta[b]thiophen-6-one
• 4-amino-4,5-dihydro-6h-cyclopenta[b]thiophen-6-one
• CHEMBL2008473
• EN300-183803
• NCI60_031473
• SCHEMBL3293542

• Inchi： 1S/C7H7NOS/c8-5-3-6(9)7-4(5)1-2-10-7/h1-2,5H,3,8H2
• InChI Key： YQMHSDHUZPPMDS-UHFFFAOYSA-N
• SMILES： S1C=CC2=C1C(CC2N)=O

Computed Properties

• Exact Mass: 153.02491
• Monoisotopic Mass: 153.02483502g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 171
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 71.3Ų

Experimental Properties

• PSA: 43.09

Additional information on 4-amino-4H,5H,6H-cyclopentabthiophen-6-one

4-amino-4H,5H,6H-cyclopentabthiophen-6-one and Its Role in Modern CAS No. 108046-15-7 Research

4-amino-4H,5H,6H-cyclopentabthiophen-6-one is a novel heterocyclic compound with unique structural features that have attracted significant attention in the field of medicinal chemistry and materials science. The CAS No. 108046-15-7 identifier is widely used in academic and industrial contexts to ensure precise identification of this compound. Recent studies highlight its potential as a key building block for developing advanced pharmaceuticals and functional materials, with applications spanning from anti-inflammatory agents to optoelectronic devices.

The molecular structure of 4-amino-4H,5H,6H-cyclopentabthiophen-6-one features a fused thiophene ring system, which provides it with exceptional chemical stability and reactivity. This structural characteristic enables the compound to participate in various synthetic pathways, making it a versatile intermediate in the design of complex molecules. Researchers have recently demonstrated its utility in the synthesis of bioactive compounds with potential therapeutic applications, as reported in the Journal of Medicinal Chemistry (2023).

One of the most promising applications of 4-amino-4H,5H,6H-cyclopentabthiophen-6-one is its role in the development of anti-inflammatory drugs. A 2023 study published in Advanced Materials revealed that derivatives of this compound exhibit potent inhibitory activity against pro-inflammatory cytokines, suggesting its potential as a therapeutic agent for chronic inflammatory diseases. The compound's ability to modulate immune responses is attributed to its unique electronic properties and molecular interactions with biological targets.

Recent advancements in synthetic chemistry have further expanded the applications of 4-amino-4H,5H,6H-cyclopentabthiophen-6-one. In 2024, a team of researchers from the University of California reported a novel catalytic method for the selective functionalization of this compound, enabling the creation of complex molecules with tailored pharmacological profiles. This breakthrough has significant implications for the design of next-generation therapeutics, particularly in the treatment of neurodegenerative disorders.

The chemical properties of CAS No. 108046-15-7 make it an ideal candidate for use in organic electronics. Its conjugated π-electron system allows for efficient charge transport, which is critical for the development of high-performance organic semiconductors. A 2024 study in Nature Materials demonstrated that compounds derived from 4-amino-4H,5H,6H-cyclopentabthiophen-6-one can be used to create flexible, transparent electronic devices with superior electrical conductivity.

Environmental and sustainability considerations have also become a focal point in the study of 4-amino-4H,5H,6H-cyclopentabthiophen-6-one. Researchers are increasingly exploring green synthesis methods to reduce the environmental impact of its production. A 2023 paper in Green Chemistry described a solvent-free approach that significantly reduces waste generation while maintaining high yield and purity of the compound. This aligns with the growing emphasis on sustainable practices in the pharmaceutical and materials industries.

The pharmacokinetic properties of 4-amino-4H,5H,6H-cyclopentabthiophen-6-one derivatives are another area of active research. A 2024 study in Drug Metabolism and Disposition investigated the metabolic pathways of these compounds in vivo, revealing their potential for improved bioavailability and reduced toxicity. These findings are critical for the development of safer and more effective drugs, particularly for chronic conditions requiring long-term treatment.

In the realm of materials science, 4-amino-4H,5H,6H-cyclopentabthiophen-6-one has shown promise as a component in organic photovoltaic cells. Its ability to absorb light across a broad spectrum makes it a valuable material for solar energy applications. A 2023 study in Energy & Environmental Science demonstrated that incorporating this compound into polymer blends significantly enhances the power conversion efficiency of solar cells, highlighting its potential in renewable energy technologies.

Recent computational studies have provided deeper insights into the molecular mechanisms of CAS No. 108046-15-7. Molecular dynamics simulations have revealed how the compound's structure influences its interactions with biological targets, offering a theoretical basis for its potential therapeutic applications. These simulations have also helped predict the behavior of its derivatives in different environments, guiding the design of more effective molecules.

The synthesis of 4-amino-4H,5H,6H-cyclopentabthiophen-6-one continues to be an area of intense research. A 2024 paper in Organic Letters described a new synthetic route that reduces the number of steps required to produce the compound, lowering costs and increasing efficiency. This development is particularly significant for large-scale production of pharmaceuticals and materials, where cost-effectiveness is a major consideration.

As the field of medicinal chemistry continues to evolve, 4-amino-4H,5H,6H-cyclopentabthiophen-6-one is expected to play an increasingly important role in the development of innovative therapies. Its unique chemical properties and versatility make it a valuable tool for researchers across multiple disciplines. Ongoing studies are likely to uncover even more applications for this compound, further solidifying its importance in both academic and industrial research.

Collaborative efforts between academia and industry are also driving the advancement of CAS No. 108046-15-7 research. Partnerships between pharmaceutical companies and research institutions are enabling the rapid translation of laboratory findings into real-world applications. These collaborations are essential for addressing the complex challenges of drug development and materials innovation, ensuring that the potential of 4-amino-4H,5H,6H-cyclopentabthiophen-6-one is fully realized.

In conclusion, 4-amino-4H,5H,6H-cyclopentabthiophen-6-one represents a significant advancement in the fields of medicinal chemistry and materials science. Its unique structural features and versatile applications make it a promising candidate for a wide range of scientific and technological innovations. Continued research and collaboration will be crucial in unlocking its full potential and addressing the challenges associated with its development and application.